molecular formula C9H7F3N2O3 B8305018 4-amino-N-trifluoroacetyl-anthranilic acid

4-amino-N-trifluoroacetyl-anthranilic acid

Cat. No.: B8305018
M. Wt: 248.16 g/mol
InChI Key: MFUWVCASGHTFSK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-amino-N-trifluoroacetyl-anthranilic acid is a useful research compound. Its molecular formula is C9H7F3N2O3 and its molecular weight is 248.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H7F3N2O3

Molecular Weight

248.16 g/mol

IUPAC Name

4-amino-2-[(2,2,2-trifluoroacetyl)amino]benzoic acid

InChI

InChI=1S/C9H7F3N2O3/c10-9(11,12)8(17)14-6-3-4(13)1-2-5(6)7(15)16/h1-3H,13H2,(H,14,17)(H,15,16)

InChI Key

MFUWVCASGHTFSK-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1N)NC(=O)C(F)(F)F)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

An amount of 5.24 g of 4-nitro-N-trifluoroacetyl-anthranilic acid was dissolved in 100 ml of ethyl alcohol, 2 g of a 10% palladium-carbon catalyst were added to the resultant solution, and the resultant mixture was stirred for 2.5 hours at room temperature in a hydrogen gas stream. The resultant reaction mixture was filtered through a Celite filter (trademark, made by Johns Manville Sales), and the catalyst on the Celite filter was washed with ethyl alcohol. The entire amount of the filtrate was collected, concentrated, and dry solidified under a reduced pressure, and the resultant crude product in an amount of 4.7 g was recrystallized from an ethyl alcohol-hexane or ethyl alcohol-water mixed solvent.
Quantity
5.24 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
[Compound]
Name
resultant mixture
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
resultant solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
palladium-carbon
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.